Cas no 1219979-65-3 (3-{2-Chloro-4-(tert-pentyl)phenoxy-methyl}pyrrolidine hydrochloride)

• Product Name: 3-{2-Chloro-4-(tert-pentyl)phenoxy-methyl}pyrrolidine hydrochloride
• CAS No: 1219979-65-3
• MF: C₁₆H₂₅Cl₂NO
• MW: 318.281802892685
• CID: 4687518
• Update Time: 2025-10-31

3-{2-Chloro-4-(tert-pentyl)phenoxy-methyl}pyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-{[2-CHLORO-4-(TERT-PENTYL)PHENOXY]-METHYL}PYRROLIDINE HYDROCHLORIDE
• 3-((2-Chloro-4-(tert-pentyl)phenoxy)methyl)pyrrolidine hydrochloride
• 3-[2-chloro-4-(2-methylbutan-2-yl)phenoxymethyl]pyrrolidine hydrochloride
• 3-{2-Chloro-4-(tert-pentyl)phenoxy-methyl}pyrrolidine hydrochloride

• Inchi： 1S/C16H24ClNO.ClH/c1-4-16(2,3)13-5-6-15(14(17)9-13)19-11-12-7-8-18-10-12;/h5-6,9,12,18H,4,7-8,10-11H2,1-3H3;1H
• InChI Key： QZGALVRUHAPDIL-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OCC1CNCC1)C(C)(C)CC.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 282
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 3-{2-Chloro-4-(tert-pentyl)phenoxy-methyl}pyrrolidine hydrochloride

Introduction to 3-{2-Chloro-4-(tert-pentyl)phenoxy-methyl}pyrrolidine hydrochloride (CAS No. 1219979-65-3)

3-{2-Chloro-4-(tert-pentyl)phenoxy-methyl}pyrrolidine hydrochloride, identified by its CAS number 1219979-65-3, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered attention due to their potential applications in the development of novel therapeutic agents. The structural features of this molecule, particularly the presence of a pyrrolidine ring and a substituted phenoxy-methyl group, make it a promising candidate for further investigation in various biological and chemical contexts.

The pyrrolidine moiety is a six-membered heterocyclic amine that is commonly found in many biologically active compounds. Its unique electronic and steric properties contribute to the overall reactivity and binding affinity of the molecule. In particular, the nitrogen atom in the pyrrolidine ring can form hydrogen bonds with biological targets, enhancing the compound's ability to interact with specific proteins and enzymes. This feature has been widely exploited in drug design, where the optimization of hydrogen bonding interactions is crucial for achieving high affinity and selectivity.

The second key structural component of 3-{2-Chloro-4-(tert-pentyl)phenoxy-methyl}pyrrolidine hydrochloride is the phenoxy-methyl group. This group introduces a polar, hydrophilic region to the molecule, which can improve solubility and bioavailability. Additionally, the presence of a chlorine atom at the 2-position of the phenyl ring adds another layer of functionality, allowing for further chemical modifications and derivatization. The tert-pentyl substituent at the 4-position of the phenyl ring provides steric hindrance, which can influence both the electronic properties and the binding mode of the molecule to biological targets.

In recent years, there has been growing interest in developing new therapeutic agents that target neurological disorders. The pyrrolidine-based scaffold has shown particular promise in this area, with several compounds entering clinical trials for conditions such as Alzheimer's disease and Parkinson's disease. The ability of these molecules to modulate neurotransmitter systems and interact with specific receptors has made them valuable candidates for further development.

The phenoxy-methyl group in 3-{2-Chloro-4-(tert-pentyl)phenoxy-methyl}pyrrolidine hydrochloride also contributes to its potential as a pharmacological agent. This moiety has been shown to enhance binding affinity to certain protein targets by introducing additional hydrogen bonding opportunities. Furthermore, the chlorine atom at the 2-position can participate in halogen bonding interactions, which are increasingly recognized as important non-covalent interactions in drug design.

The synthesis of 3-{2-Chloro-4-(tert-pentyl)phenoxy-methyl}pyrrolidine hydrochloride involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the pyrrolidine ring typically involves cyclization reactions, while the attachment of the phenoxy-methyl group often requires nucleophilic substitution or condensation reactions. The final step involves converting the free base into its hydrochloride salt, which improves stability and solubility.

The biological activity of this compound has been explored in several preclinical studies. Initial investigations have suggested that it may have effects on certain enzymatic pathways relevant to neurological disorders. However, more extensive research is needed to fully understand its mechanism of action and potential therapeutic applications. In vitro studies have shown that it can interact with specific receptors and enzymes, although further work is required to elucidate the precise binding interactions.

The potential applications of 3-{2-Chloro-4-(tert-pentyl)phenoxy-methyl}pyrrolidine hydrochloride extend beyond neurological disorders. Its unique structural features make it a versatile scaffold for designing compounds that target other disease areas as well. For instance, modifications to the phenoxy-methyl group could lead to derivatives with anti-inflammatory or anticancer properties.

In conclusion, 3-{2-Chloro-4-(tert-pentyl)phenoxy-methyl}pyrrolidine hydrochloride (CAS No. 1219979-65-3) is a compound with significant potential in pharmaceutical research. Its structural features, including the pyrrolidine ring and phenoxy-methyl group, make it an attractive candidate for further development as a therapeutic agent. While more research is needed to fully understand its biological activity and potential applications, preliminary studies suggest that it may have utility in treating neurological disorders and other diseases.